Ethyl 2-(4-piperidin-1-ylsulfonylbenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate

• IUPAC Name: ethyl 2-(4-piperidin-1-ylsulfonylbenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C25H27N3O5S2/c1-3-14-28-21-13-10-19(24(30)33-4-2)17-22(21)34-25(28)26-23(29)18-8-11-20(12-9-18)35(31,32)27-15-6-5-7-16-27/h3,8-13,17H,1,4-7,14-16H2,2H3
• InChI Key: WQFKRKJIVCYHFW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4)S2)CC=C
• Molecular Formula: C25H27N3O5S2
• Molecular Weight: 513.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a piperidine ring, a benzothiazole ring, and a carboxylate ester.

Synthesis Analysis

While specific synthesis methods for this compound are not available, piperidine derivatives are often synthesized through intra- and intermolecular reactions. The synthesis of such compounds is an important task in modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Benzothiazole is a heterocyclic compound consisting of fused benzene and thiazole rings.

Scientific Research Applications

Antibacterial Activity

The synthesis of Ethyl 2-(4-piperidin-1-ylsulfonylbenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate has been described, and it exhibits antibacterial properties. . Further research could explore its mechanism of action and potential clinical applications.

Future Directions

Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.